Cas no 6447-83-2 (2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene)

2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene structure
6447-83-2 structure
Product Name:2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene
CAS No:6447-83-2
MF:C18H21BrO4
MW:381.260945081711
CID:1679320
PubChem ID:2283902
Update Time:2025-04-21

2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}-4-methylbenzene
    • 2-bromo-1-[2-[2-(2-methoxyphenoxy)ethoxy]ethoxy]-4-methylbenzene
    • SMR000195096
    • CHEMBL1609206
    • 6447-83-2
    • DTXSID40367740
    • HMS2582J11
    • MLS000574432
    • Inchi: 1S/C18H21BrO4/c1-14-7-8-16(15(19)13-14)22-11-9-21-10-12-23-18-6-4-3-5-17(18)20-2/h3-8,13H,9-12H2,1-2H3
    • InChI Key: FGORTKPXFZRJMS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=CC=1OCCOCCOC1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 380.06233
  • Monoisotopic Mass: 380.06232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92
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